Cas no 1261910-18-2 (2-Hydroxy-4-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine)

• Product Name: 2-Hydroxy-4-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine
• CAS No: 1261910-18-2
• MF: C₁₆H₁₈N₂O₃S
• MW: 318.390722751617
• MDL: MFCD18312581
• CID: 2762870
• PubChem ID: 53218310
• Update Time: 2025-11-06

2-Hydroxy-4-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine, 95%
• 1261910-18-2
• 4-[4-(Piperidine-1-sulfonyl)phenyl]pyridin-2(1H)-one
• DTXSID80683259
• 2-HYDROXY-4-[4-(PIPERIDIN-1-YLSULFONYL)PHENYL]PYRIDINE
• MFCD18312581
• 2-Hydroxy-4-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine

• MDL： MFCD18312581
• Inchi： 1S/C16H18N2O3S/c19-16-12-14(8-9-17-16)13-4-6-15(7-5-13)22(20,21)18-10-2-1-3-11-18/h4-9,12H,1-3,10-11H2,(H,17,19)
• InChI Key： QIXDJOQWLFAFKC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CNC(C=2)=O)=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 318.10381361Da
• Monoisotopic Mass: 318.10381361Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.9Ų

Additional information on 2-Hydroxy-4-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine

Introduction to 2-Hydroxy-4-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine (CAS No. 1261910-18-2)

2-Hydroxy-4-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine, also known by its CAS number 1261910-18-2, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, a hydroxyl group, and a piperidine sulfonamide moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-Hydroxy-4-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine can be represented as follows: C₁₇H₁₈N₂O₃S. The presence of the hydroxyl group and the piperidine sulfonamide moiety imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for its potential use in drug development and other biochemical applications.

Recent studies have highlighted the potential of 2-Hydroxy-4-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are involved in various inflammatory diseases. This makes it a promising candidate for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-Hydroxy-4-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine has also been studied for its potential neuroprotective properties. Studies have demonstrated that this compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the modulation of signaling pathways related to oxidative stress and apoptosis.

The pharmacokinetic properties of 2-Hydroxy-4-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine have also been investigated to assess its suitability for clinical use. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a viable candidate for further development as an oral therapeutic agent. However, more extensive clinical trials are needed to fully evaluate its safety and efficacy in human subjects.

In terms of safety, preliminary toxicological studies have indicated that 2-Hydroxy-4-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine has a low toxicity profile at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments are essential before it can be approved for clinical use. These assessments typically include evaluations of genotoxicity, carcinogenicity, and reproductive toxicity.

The synthesis of 2-Hydroxy-4-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine has been optimized using various synthetic routes to improve yield and purity. One common approach involves the reaction of 4-chloropyridine with 4-(piperidin-1-ylsulfonyl)aniline followed by hydroxylation. The choice of synthetic route depends on factors such as cost, scalability, and environmental impact. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound.

In conclusion, 2-Hydroxy-4-[4-(piperidin-1-ylsulfonyl)phenyl]pyridine (CAS No. 1261910-18-2) is a promising compound with potential applications in the treatment of inflammatory diseases and neurodegenerative disorders. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing medical treatments for various conditions.